Cas no 898766-31-9 (8-(2,4-difluorophenyl)-8-oxo-octanoic acid)

• Product Name: 8-(2,4-difluorophenyl)-8-oxo-octanoic acid
• CAS No: 898766-31-9
• MF: C₁₄H₁₆F₂O₃
• MW: 270.271851539612
• CID: 1946159
• PubChem ID: 24726948
• Update Time: 2025-06-08

8-(2,4-difluorophenyl)-8-oxo-octanoic acid Chemical and Physical Properties

Names and Identifiers

• 8-(2,4-difluorophenyl)-8-oxo-octanoic acid
• LogP
• MFCD01311647
• DTXSID80645332
• 8-(2,4-DIFLUOROPHENYL)-8-OXOOCTANOICACID
• AKOS016022379
• 898766-31-9
• MS-21006

• MDL： MFCD01311647
• Inchi： 1S/C14H16F2O3/c15-10-7-8-11(12(16)9-10)13(17)5-3-1-2-4-6-14(18)19/h7-9H,1-6H2,(H,18,19)
• InChI Key： XBNOQBIPRMRFKH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(CCCCCCC(=O)O)=O)F

Computed Properties

• Exact Mass: 270.10675069Da
• Monoisotopic Mass: 270.10675069Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.4Ų

Additional information on 8-(2,4-difluorophenyl)-8-oxo-octanoic acid

Professional Introduction to 8-(2,4-difluorophenyl)-8-oxo-octanoic Acid (CAS No. 898766-31-9)

8-(2,4-difluorophenyl)-8-oxo-octanoic acid, identified by its CAS number 898766-31-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its unique structural features, which include a carboxylic acid group and a fluorinated aromatic ring. The presence of these functional groups makes it a versatile intermediate in the synthesis of various pharmacologically active agents.

The chemical structure of 8-(2,4-difluorophenyl)-8-oxo-octanoic acid consists of an octanoic acid backbone with a substituent group at the eighth carbon position. This substituent is a 2,4-difluorophenyl ring, which imparts specific electronic and steric properties to the molecule. The fluorine atoms in the phenyl ring enhance the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development.

In recent years, there has been growing interest in the application of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve pharmacokinetic properties. Research has demonstrated that fluorine atoms can influence the binding affinity of drug molecules to their targets, leading to enhanced efficacy and reduced side effects. The study of 8-(2,4-difluorophenyl)-8-oxo-octanoic acid falls within this broader context, as it serves as a building block for the synthesis of novel therapeutic agents.

One of the most compelling aspects of this compound is its utility in the development of antibiotics and anti-inflammatory drugs. The carboxylic acid moiety can be easily modified to introduce various pharmacophores, while the fluorinated phenyl ring provides a scaffold for further functionalization. These properties have made 8-(2,4-difluorophenyl)-8-oxo-octanoic acid a valuable reagent in synthetic organic chemistry.

The synthesis of 8-(2,4-difluorophenyl)-8-oxo-octanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are often employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also underscore its importance in modern chemical research.

In addition to its pharmaceutical applications, 8-(2,4-difluorophenyl)-8-oxo-octanoic acid has shown promise in materials science. Its unique structural features make it a suitable candidate for designing advanced polymers and coatings with enhanced thermal stability and mechanical strength. The incorporation of fluorine atoms into these materials can lead to improved performance characteristics, making them attractive for industrial applications.

The latest research on 8-(2,4-difluorophenyl)-8-oxo-octanoic acid has revealed new insights into its biological activity. Studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on certain enzymes implicated in inflammatory diseases. These findings have opened up new avenues for drug discovery and development, particularly in the area of chronic inflammatory conditions.

The role of computational chemistry in understanding the behavior of 8-(2,4-difluorophenyl)-8-oxo-octanoic acid cannot be overstated. Molecular modeling techniques have been employed to predict the interactions between this compound and biological targets, providing valuable insights into its mechanism of action. These computational studies have complemented experimental investigations and have contributed to a deeper understanding of its pharmacological properties.

The future prospects for 8-(2,4-difluorophenyl)-8-oxo-octanoic acid are promising, with ongoing research aimed at expanding its applications in medicine and materials science. As synthetic methodologies continue to evolve, new derivatives and analogs are likely to be developed, further enhancing its utility as a chemical intermediate. The continued exploration of this compound will undoubtedly contribute to advancements in various scientific disciplines.